Cas no 1009334-28-4 (4,5-Dibromonicotinic acid)

• Product Name: 4,5-Dibromonicotinic acid
• CAS No: 1009334-28-4
• MF: C₆H₃Br₂NO₂
• MW: 280.901520013809
• CID: 1031541
• PubChem ID: 59704609
• Update Time: 2025-04-20

4,5-Dibromonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromonicotinic acid
• AGN-PC-0D2NHY
• AK127033
• KB-239453
• SureCN659061
• AT15963
• A897292
• 1009334-28-4
• SCHEMBL659061
• CS-0339953
• IHKYGDGPCRXNHQ-UHFFFAOYSA-N
• AKOS016012601
• DTXSID00732697
• 4,5-dibromopyridine-3-carboxylic acid
• DB-106244
• 4,5-Dibromonicotinicacid

• MDL： MFCD13191765
• Inchi： 1S/C6H3Br2NO2/c7-4-2-9-1-3(5(4)8)6(10)11/h1-2H,(H,10,11)
• InChI Key： IHKYGDGPCRXNHQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(=O)O)Br

Computed Properties

• Exact Mass: 280.85100g/mol
• Monoisotopic Mass: 278.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids